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Introduction

Sodium borate decahydrate, a hydrated salt of boric acid, is a multifaceted compound with a
range of applications in both industrial and laboratory settings.[1] While commonly known as
borax, its chemical nomenclature and structural properties are more complex, warranting a
detailed examination for scientific applications. This guide provides an in-depth overview of
sodium borate decahydrate, focusing on its chemical identity, structural nuances, and key
physicochemical properties relevant to research and development.

Nomenclature and Chemical Identity

The scientifically accepted names for sodium borate decahydrate reflect its composition and
structure.

o Common Scientific Name: Sodium tetraborate decahydrate is the most widely used scientific
name in commerce and laboratory contexts.[2]

e |[UPAC Name: The International Union of Pure and Applied Chemistry (IUPAC) designates
the systematic name as disodium;3,7-dioxido-2,4,6,8,9-pentaoxa-1,3,5,7-
tetraborabicyclo[3.3.1]Jnonane;decahydrate.[3][4]
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e Other Synonyms: The compound is also referred to as Borax decahydrate and Sodium
borate decahydrate.[1]

It is important to note that while the common formula is often written as NazB4O7-10H20, this
does not fully represent its actual structure. The tetraborate anion is, in fact, [BaOs(OH)a]?-,
leading to a more structurally accurate formula of Naz[B4Os(OH)4]-8H20.[3]

Chemical and Physical Properties

A summary of the key quantitative data for sodium borate decahydrate is presented below,
providing a clear reference for experimental design and application.

Property Value

Chemical Formula NazB407-10H20][2][5][6]

Molecular Weight 381.37 g/mol [5]

CAS Number 1303-96-4[2][5][6]

Appearance White or colorless crystalline solid[3]
Density 1.73 g/cm3 (solid)[3]

Melting Point 75°C[5]

Boiling Point 320°CJ[5]

Solubility in Water 31.7 g/L at 25°CJ[5]

Experimental Protocols

Sodium borate decahydrate is frequently utilized as a buffering agent in biochemical and
chemical laboratories.[1] A primary application is in the preparation of buffer solutions for gel
electrophoresis of DNA, such as TBE (Tris/Borate/EDTA) and SB (Sodium borate) buffers.[1]

Protocol: Preparation of 10X TBE Buffer
e Reagents and Materials:

o Tris base (Tris(hydroxymethyl)aminomethane)
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o Boric acid

o EDTA (Ethylenediaminetetraacetic acid), 0.5 M solution, pH 8.0
o Deionized water

o Graduated cylinders and beakers

o Magnetic stirrer and stir bar

o pH meter

o Methodology:

1. To prepare a 1 L solution of 10X TBE buffer, begin by adding approximately 800 mL of
deionized water to a beaker.

2. Add 108 g of Tris base to the water and stir until fully dissolved.
3. Add 55 g of boric acid to the solution and continue stirring.

4. Add 40 mL of 0.5 M EDTA solution (pH 8.0).

5. Adjust the final volume to 1 L with deionized water.

6. The pH of the resulting 10X TBE buffer should be approximately 8.3 and does not require
adjustment.

7. For use in gel electrophoresis, dilute this stock solution to a 1X working concentration
(e.g., 100 mL of 10X TBE in 900 mL of deionized water).

Logical Workflow for Buffer Preparation

The following diagram illustrates the logical steps involved in the preparation of a generic
laboratory buffer using sodium borate decahydrate, emphasizing the sequence from reagent
acquisition to final solution.
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Preparation Phase

Acquire Reagents:
- Sodium Borate Decahydrate
- Deionized Water
- Other components (e.g., Tris, EDTA)

Prepare Glassware:
- Beakers
- Graduated Cylinders

Set up Equipment:
- Magnetic Stirrer
- pH Meter

Mixing and|Dissolution

Dissolve solid components
in deionized water

l

Mix solution thoroughly

;

Adjust pH if necessary

Finalization

Adjust to final volume

l

Store and label buffer

Click to download full resolution via product page

Caption: Logical workflow for laboratory buffer preparation.
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Applications in Research

Beyond its role as a buffer, sodium borate decahydrate has several other applications relevant
to scientific research:

o Micronutrient Fertilizers: It is used to correct boron-deficient soils in agricultural studies.[1]

e Metallurgy: In molten form, it can dissolve many metal oxides, a property utilized in
metallurgy and for the borax bead test in qualitative analysis.

e Preservative: It acts as a preservative against wood fungus.

o Chemical Synthesis: It can be readily converted to boric acid and other borates for various
applications.

The reaction with hydrochloric acid to form boric acid is as follows: NazB4O7:10H20 + 2 HC| -
4 H3BOs + 2 NaCl + 5 H20

This reaction pathway is a fundamental step in the synthesis of other boron-containing
compounds for research and development.
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Caption: Synthesis of boric acid from sodium borate decahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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